(4-fluorobenzyl)({1-[2-(3-fluorophenyl)ethyl]-4-piperidinyl}methyl)methylamine

• IUPAC Name: 1-[1-[2-(3-fluorophenyl)ethyl]piperidin-4-yl]-N-[(4-fluorophenyl)methyl]-N-methylmethanamine
• InChI: InChI=1S/C22H28F2N2/c1-25(16-19-5-7-21(23)8-6-19)17-20-10-13-26(14-11-20)12-9-18-3-2-4-22(24)15-18/h2-8,15,20H,9-14,16-17H2,1H3
• InChI Key: DOHVWEOYFRPXMF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CCC2=CC(=CC=C2)F)CC3=CC=C(C=C3)F
• Molecular Formula: C22H28F2N2
• Molecular Weight: 358.5 g/mol

Description

(4-fluorobenzyl)({1-[2-(3-fluorophenyl)ethyl]-4-piperidinyl}methyl)methylamine is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology. This compound is commonly referred to as FPEPM and is known for its unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

FPEPM works by binding to specific receptors in the brain, which results in the modulation of certain neurotransmitters. Specifically, FPEPM has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of mood, motivation, and reward. By binding to this receptor, FPEPM can modulate dopamine levels in the brain, which can have a profound effect on behavior and cognition.
Biochemical and physiological effects:
Studies have shown that FPEPM can have a variety of biochemical and physiological effects, depending on the specific receptor it binds to. For example, binding to the dopamine D2 receptor can result in increased dopamine release, which can lead to improved mood and motivation. Additionally, FPEPM has been shown to have a modulatory effect on other neurotransmitters, such as serotonin and norepinephrine, which can have a variety of effects on behavior and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using FPEPM in lab experiments is its high binding affinity for certain receptors, which makes it a valuable tool for studying the function of these receptors. Additionally, FPEPM is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using FPEPM is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research involving FPEPM. One area of interest is the development of drugs that target specific receptors in the brain, such as the dopamine D2 receptor. Additionally, FPEPM has potential applications in the field of drug discovery, as it can be used as a starting point for the development of new drugs with improved efficacy and safety profiles. Finally, further research is needed to fully understand the biochemical and physiological effects of FPEPM, as well as its potential for off-target effects.

Scientific Research Applications

FPEPM has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research that has received significant attention is its potential use as a therapeutic agent for the treatment of various neurological disorders. Studies have shown that FPEPM exhibits potent binding affinity for certain receptors in the brain, which makes it a promising candidate for the development of drugs that target these receptors.